Cas no 3336-32-1 (Benzonitrile,3,5-dichloro-2-hydroxy-)

Benzonitrile,3,5-dichloro-2-hydroxy- is a halogenated aromatic compound featuring a nitrile group and hydroxyl functionality. Its molecular structure, incorporating both electron-withdrawing (chloro, nitrile) and electron-donating (hydroxy) substituents, lends unique reactivity in organic synthesis, particularly in heterocycle formation and metal-catalyzed coupling reactions. The compound's dichloro substitution enhances stability and influences regioselectivity in electrophilic substitutions. Its hydroxyl group allows for further derivatization, making it a versatile intermediate in pharmaceuticals, agrochemicals, and specialty materials. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to potential irritant properties. Storage under inert conditions is recommended to maintain stability.

Benzonitrile,3,5-dichloro-2-hydroxy- structure

3336-32-1 structure

Product Name:Benzonitrile,3,5-dichloro-2-hydroxy-

CAS No:3336-32-1

MF:C₇H₃Cl₂NO

MW:188.010819673538

CID:295400

PubChem ID:21432660

Update Time:2025-05-27

Benzonitrile,3,5-dichloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3,5-dichloro-2-hydroxy-
- 3,5-DICHLORO-2-HYDROXYBENZONITRILE
- 2-cyano-4,6-dichlorophenol
- 2-Hydroxy-3,5-dichlorobenzonitrile
- 3,5-Dichlor-2-hydroxy-benzonitril
- 3,5-dichloro-2-hydroxy-benzonitrile
- 3.5-Dichlor-salicylsaeure-nitril
- 4.6-Dichlor-2-cyan-phenol
- AG-F-12438
- CTK4H0471
- FT-0692000
- KB-28572
- Salicylonitrile,3,5-dichloro- (6CI,7CI,8CI)
- SureCN1340231
- 3336-32-1
- starbld0009839
- DTXSID70613767
- BS-52085
- SCHEMBL1340231
- AKOS006278552
- E85682
- CS-0365837
- DA-42771
- Inchi： 1S/C7H3Cl2NO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
- InChI Key： ZTQVCIUXSLXAPV-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C#N)=C1O)Cl

Computed Properties

Exact Mass: 186.95929
Monoisotopic Mass: 186.9591691g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 44Å²

Experimental Properties

Density: 1.57
Boiling Point: 259.7°C at 760 mmHg
Flash Point: 110.8°C
Refractive Index: 1.628
PSA: 44.02

Benzonitrile,3,5-dichloro-2-hydroxy- Pricemore >>

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eNovation Chemicals LLC	Y1223511-1g	3,5-Dichloro-2-hydroxybenzonitrile	3336-32-1	95%	1g	$1500	2024-06-03
eNovation Chemicals LLC	Y1078975-25mg	Benzonitrile,3,5-dichloro-2-hydroxy-	3336-32-1	95%	25mg	$190	2024-06-07
eNovation Chemicals LLC	Y1078975-50mg	Benzonitrile,3,5-dichloro-2-hydroxy-	3336-32-1	95%	50mg	$255	2024-06-07
eNovation Chemicals LLC	Y1078975-100mg	Benzonitrile,3,5-dichloro-2-hydroxy-	3336-32-1	95%	100mg	$330	2024-06-07
eNovation Chemicals LLC	Y1078975-250mg	Benzonitrile,3,5-dichloro-2-hydroxy-	3336-32-1	95%	250mg	$490	2024-06-07
Ambeed	A122976-25mg	3,5-Dichloro-2-hydroxybenzonitrile	3336-32-1	97%	25mg	$167.0	2025-02-25
Ambeed	A122976-50mg	3,5-Dichloro-2-hydroxybenzonitrile	3336-32-1	97%	50mg	$233.0	2025-02-25
Ambeed	A122976-100mg	3,5-Dichloro-2-hydroxybenzonitrile	3336-32-1	97%	100mg	$312.0	2025-02-25
Ambeed	A122976-250mg	3,5-Dichloro-2-hydroxybenzonitrile	3336-32-1	97%	250mg	$468.0	2025-02-25
Ambeed	A122976-1g	3,5-Dichloro-2-hydroxybenzonitrile	3336-32-1	97%	1g	$1226.0	2025-02-25